Cas no 75844-41-6 (5-Methyl-4-quinazolone)

• Product Name: 5-Methyl-4-quinazolone
• CAS No: 75844-41-6
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD08436076
• CID: 562866
• PubChem ID: 135418758
• Update Time: 2025-04-19

5-Methyl-4-quinazolone Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 5-methyl-
• 5-methyl-1H-quinazolin-4-one
• 5-methyl-4(3H)-Quinazolinone
• 5-METHYL-4-QUINAZOLONE
• 5-Methyl-3H-chinazolin-4-on
• 5-methyl-3H-quinazolin-4-one
• 5-methyl-4-quinazolinol
• 5-METHYLQUINAZOLIN-4-OL
• 5-Methylquinazolin-4(1H)-one
• 5-METHYLQUINAZOLIN-4(3H)-ONE
• 4-hydroxy-5-methylquinazoline
• 5-Methyl4-[3H]quinazolinone
• 5-Methyl-4-[3H]quinazolinone
• 5-Methylquinazoline-4(3H)-one
• 4(3H)-Quinazolinone,5-methyl-
• PXDDCBOOHGDLBL-UHFFFAOYSA-N
• SBB087427
• 1782
• FT-0703028
• BDBM50365136
• AKOS006284894
• AS-41834
• CHEMBL1949842
• 75844-41-6
• SCHEMBL1013192
• MFCD08436076
• EN300-1301234
• 5-methyl-3,4-dihydroquinazolin-4-one
• AKOS015999727
• DTXSID80474260
• CS-0084754
• MB06116
• A846622
• SY103414
• DB-075028
• 5-Methyl-4-quinazolone

• MDL： MFCD08436076
• Inchi： 1S/C9H8N2O/c1-6-3-2-4-7-8(6)9(12)11-5-10-7/h2-5H,1H3,(H,10,11,12)
• InChI Key： PXDDCBOOHGDLBL-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C)N=CN1

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 1.1

Experimental Properties

• Density: 1.26
• Melting Point: 224 ºC
• Boiling Point: 330.027°C at 760 mmHg
• Flash Point: 153.395°C
• Refractive Index: 1.644
• PSA: 45.75000
• LogP: 1.23150

5-Methyl-4-quinazolone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature